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Compound of Interest

Compound Name: Methioprim

Cat. No.: B131970 Get Quote

Technical Support Center: Dissolving
Trimethoprim
This guide provides detailed protocols and troubleshooting advice for dissolving trimethoprim in

dimethyl sulfoxide (DMSO) and various aqueous buffers.

Solubility Data Summary
Trimethoprim is a weak base, and its solubility is highly dependent on the solvent and pH. The

following table summarizes its solubility in common laboratory solvents.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b131970?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Temperature Solubility
Concentration
(mM)

Reference

DMSO Room Temp. 20 - 122 mg/mL 68.9 - 420.2 mM [1][2][3][4]

Water 25 °C ~0.4 mg/mL ~1.38 mM [3][5]

Water (pH 8.54) 32 °C ~0.5 mg/mL ~1.72 mM [6][7]

Water (pH 5.5) 32 °C ~15.5 mg/mL ~53.4 mM [6][7]

1:1 DMSO:PBS

(pH 7.2)
Room Temp. ~0.5 mg/mL ~1.72 mM [1]

Ethanol Room Temp. ~2.6 mg/mL ~8.96 mM [3]

Methanol Room Temp. ~12.1 mg/mL ~41.7 mM [3]

Experimental Protocols
Protocol 1: Preparing a Concentrated Stock Solution in
DMSO
This protocol is recommended for creating a stable, concentrated stock solution for long-term

storage and subsequent dilution into aqueous media.

Materials:

Trimethoprim powder (MW: 290.32 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Water bath (optional, set to 37°C)

Sterile 0.22 µm syringe filter (for cell culture applications)

Sterile, light-protected microcentrifuge tubes for aliquots
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Procedure:

Calculation: Determine the mass of trimethoprim required for your desired concentration and

volume.

Example: To prepare 10 mL of a 50 mg/mL stock solution, you need: 10 mL * 50 mg/mL =

500 mg of trimethoprim.

Weighing: Accurately weigh the calculated amount of trimethoprim powder and transfer it to a

sterile conical tube.

Dissolution: Add the required volume of anhydrous DMSO to the tube. Cap the tube securely

and vortex at room temperature until the powder is completely dissolved.[8] The solution

should be clear.

Troubleshooting: If dissolution is slow, gentle warming in a 37°C water bath or sonication

can be used to facilitate the process.[2][8] Avoid overheating. Using fresh, anhydrous

DMSO is crucial, as absorbed moisture can reduce solubility.[4][8]

Sterilization (for cell culture): If the stock solution is intended for sterile applications, it must

be filter-sterilized. Draw the solution into a sterile syringe, attach a 0.22 µm sterile filter, and

dispense it into a new sterile container.[8]

Aliquoting and Storage: Dispense the stock solution into smaller, sterile, light-protected

microcentrifuge tubes. Aliquoting prevents contamination and degradation from repeated

freeze-thaw cycles.[8]

Storage: Store the aliquots at -20°C for long-term stability (up to one year).[2][8]

Protocol 2: Preparing a Working Solution in Aqueous
Buffer
Directly dissolving trimethoprim in neutral or alkaline aqueous buffers is challenging due to its

low solubility.[8] The recommended method is to dilute a concentrated DMSO stock solution.

Materials:
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Trimethoprim stock solution in DMSO (from Protocol 1)

Aqueous buffer of choice (e.g., PBS, Tris, cell culture medium)

Procedure:

Dilution: Add the desired volume of the aqueous buffer to your experimental vessel.

Addition of Trimethoprim: While vortexing or stirring the aqueous buffer, add the required

volume of the trimethoprim-DMSO stock solution dropwise. This rapid dilution and mixing

helps to prevent immediate precipitation.

Final Concentration: Be aware that diluting a concentrated DMSO stock into a neutral or

alkaline aqueous buffer is a common cause of precipitation.[8] For maximum solubility in

aqueous buffers, it is recommended to first dissolve trimethoprim in DMSO and then dilute it

with the aqueous buffer of choice.[1] Using this method, a solubility of approximately 0.5

mg/mL can be achieved in a 1:1 solution of DMSO:PBS (pH 7.2).[1]

Stability: Aqueous solutions of trimethoprim are not stable and should be prepared fresh for

each experiment. It is not recommended to store aqueous solutions for more than one day.

[1]

Troubleshooting and FAQs
Q1: My trimethoprim precipitated out of solution. What went wrong?

A: Precipitation is a common issue and can be caused by several factors:

High pH: Trimethoprim is a weak base and is poorly soluble in neutral or alkaline aqueous

solutions. Its solubility dramatically decreases as the pH increases.[5][8]

Solvent Choice: Attempting to dissolve trimethoprim directly in water or neutral buffers at

high concentrations will likely fail.[8]

Supersaturation: Trying to dissolve too much trimethoprim in a given solvent volume can

create an unstable, supersaturated solution that precipitates over time.[8]
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Temperature Drop: A decrease in temperature can lower the solubility of trimethoprim,

causing it to crystallize.[8]

Dilution Shock: Rapidly diluting a concentrated DMSO stock into an aqueous buffer without

sufficient mixing can cause localized high concentrations, leading to immediate precipitation.

[8]

Q2: How can I redissolve precipitated trimethoprim?

A: First, identify the likely cause using the workflow diagram below.

If the precipitate is in your DMSO stock, ensure it is not oversaturated. Gentle warming to

37°C and vortexing may redissolve it.[8]

If precipitation occurred upon dilution into an aqueous buffer, the final concentration may be

too high for the buffer's pH. Preparing a fresh, more dilute solution is often the best

approach.

For aqueous solutions, lowering the pH can increase solubility. The maximum solubility is

observed around pH 5.5.[6] However, be cautious as altering the pH may interfere with your

experiment.[8]

Q3: What is the best way to store trimethoprim solutions?

A: Concentrated stock solutions prepared in anhydrous DMSO should be aliquoted into small,

single-use volumes and stored at -20°C.[8] This method prevents degradation from multiple

freeze-thaw cycles and ensures stability for at least one year.[2][8] Aqueous working solutions

are unstable and should always be prepared fresh before use.[1]

Q4: Can I dissolve trimethoprim directly in water?

A: Only at very low concentrations (around 0.4 mg/mL).[3] To achieve higher concentrations in

an aqueous medium, the pH must be lowered. Using a small amount of acid to bring the pH

towards 5.5 will significantly increase its solubility.[6][9]

Dissolution Workflow
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The following diagram outlines the decision-making process for dissolving trimethoprim for

experimental use.

Start: Dissolve
Trimethoprim

Desired Final Solvent?

DMSO Stock Solution
(High Concentration)

DMSO

Aqueous Buffer

Aqueous

Follow Protocol 1:
- Use anhydrous DMSO

- Vortex / Gentle Warming (37°C)
- Aliquot and store at -20°C

Stable Stock Solution

Desired Concentration?

Low (< 0.4 mg/mL)

< 0.4 mg/mL

High (> 0.4 mg/mL)

> 0.4 mg/mL

Dissolve directly in buffer.
Stir vigorously.

NOTE: May be slow to dissolve.

Fresh Working Solution

Method?

Dilute from DMSO Stock
(Recommended)

Dilution

pH Adjustment

Acidification

Follow Protocol 2:
- Add DMSO stock to vigorously

stirred aqueous buffer.
- Prepare fresh daily.

Add dilute acid (e.g., HCl) to
adjust pH towards 5.5 to increase

solubility. 
WARNING: pH change may affect experiment.
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Click to download full resolution via product page

Workflow for dissolving Trimethoprim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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